Cas no 85386-15-8 (2-phenylpyrimidine-5-carbonitrile)

• Product Name: 2-phenylpyrimidine-5-carbonitrile
• CAS No: 85386-15-8
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• CID: 990345
• PubChem ID: 14004394
• Update Time: 2025-04-20

2-phenylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-PHENYL-PYRIMIDINE-5-CARBONITRILE
• 2-phenylpyrimidine-5-carbonitrile
• 2-phenyl-5-cyanopyrimidine
• 5-cyano-2-phenylpyrimidine
• 5-Pyrimidinecarbonitrile,2-phenyl
• Z1148204525
• EN300-72493
• OZDRGIMFRMFITG-UHFFFAOYSA-N
• AKOS006238550
• 2-phenyl-pyrimidine-5-carbonitrile, AldrichCPR
• DTXSID20554090
• F2167-3137
• 85386-15-8
• SB56875
• SCHEMBL2311763
• G20052

• Inchi： 1S/C11H7N3/c12-6-9-7-13-11(14-8-9)10-4-2-1-3-5-10/h1-5,7-8H
• InChI Key： OZDRGIMFRMFITG-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 181.06400
• Monoisotopic Mass: 181.063997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 49.57000
• LogP: 2.01528
• Vapor Pressure: Not available

2-phenylpyrimidine-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives